Cas no 99066-80-5 (Methyl 3-cyano-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-5-nitrobenzoate
• CAS No: 99066-80-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD00458621
• CID: 803473
• PubChem ID: 17750360
• Update Time: 2025-11-01

Methyl 3-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-nitrobenzoate
• 3-Cyano-5-nitro-benzoic acid methyl ester
• 3-Cyan-5-nitro-benzoesaeure-methylester
• Benzoic acid, 3-cyano-5-nitro-, methyl ester
• ZMVKXPKHCOWFDJ-UHFFFAOYSA-N
• BCP23121
• CM0113
• 6940AC
• OR70185
• MB01194
• 3-Cyano-5-nitrobenzoic acid methyl ester
• AX8162615
• Q-103477
• FT-0743721
• TD1034
• AKOS015996528
• A847806
• Z1270341021
• ZDA06680
• EN300-6735172
• CS-0042818
• DS-13017
• SCHEMBL44815
• MFCD00458621
• 99066-80-5
• Methyl3-cyano-5-nitrobenzoate
• DTXSID50590461
• DB-002135

• MDL： MFCD00458621
• Inchi： 1S/C9H6N2O4/c1-15-9(12)7-2-6(5-10)3-8(4-7)11(13)14/h2-4H,1H3
• InChI Key： ZMVKXPKHCOWFDJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.39
• Boiling Point: 334.8°C at 760 mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.568
• PSA: 95.91000
• LogP: 1.77628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 3-cyano-5-nitrobenzoate

Recent Advances in the Research of Methyl 3-cyano-5-nitrobenzoate (CAS: 99066-80-5)

Methyl 3-cyano-5-nitrobenzoate (CAS: 99066-80-5) is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

One of the most notable developments in the study of Methyl 3-cyano-5-nitrobenzoate is its role as a precursor in the synthesis of kinase inhibitors. Researchers have successfully utilized this compound to develop small-molecule inhibitors targeting specific kinases involved in cancer cell proliferation. The compound's nitro and cyano functional groups make it a versatile building block for further chemical modifications, enabling the creation of diverse pharmacophores with enhanced biological activity.

In addition to its pharmaceutical applications, Methyl 3-cyano-5-nitrobenzoate has been investigated for its potential use in agrochemical formulations. Recent studies have demonstrated its efficacy as an intermediate in the synthesis of herbicides and fungicides. The compound's stability under various environmental conditions and its ability to undergo selective transformations make it an attractive candidate for agrochemical development.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing Methyl 3-cyano-5-nitrobenzoate. Novel catalytic systems, including transition metal complexes and organocatalysts, have been employed to achieve higher yields and selectivity. These innovations not only enhance the scalability of the compound's production but also reduce the environmental impact of synthetic processes.

Recent pharmacological studies have explored the biological activities of derivatives synthesized from Methyl 3-cyano-5-nitrobenzoate. Preliminary results indicate promising antimicrobial and anti-inflammatory properties, suggesting potential applications in treating resistant bacterial infections and chronic inflammatory conditions. Further in vivo studies are underway to validate these findings and assess the compound's safety profile.

In conclusion, Methyl 3-cyano-5-nitrobenzoate (CAS: 99066-80-5) continues to be a compound of significant interest in both academic and industrial research. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore its importance in the field of chemical biology. Ongoing research efforts are expected to uncover new uses and optimize existing methodologies, further solidifying its role in drug discovery and agrochemical development.